Cas no 22964-02-9 (Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
• CAS No: 22964-02-9
• MF: C₁₁H₁₃BrClNS
• MW: 306.649619817734
• CID: 269932
• PubChem ID: 31580
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,5-bromo-N-methyl-, hydrochloride (1:1)
• 2-(5-bromo-1-benzothiophen-3-yl)ethyl-methylazanium,chloride
• BENZO(b)THIOPHENE-3-ETHYLAMINE, 5-BROMO-N-METHYL-, HYDROCHLORIDE
• 5-Bromo-N-methylbenzo(b)thiophene-3-ethylamine, hydrochloride
• 22964-02-9

• Inchi： 1S/C11H12BrNS.ClH/c1-13-5-4-8-7-14-11-3-2-9(12)6-10(8)11;/h2-3,6-7,13H,4-5H2,1H3;1H
• InChI Key： VLNWDJONOVINKT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=CS2)CC[NH2+]C.[Cl-]

Computed Properties

• Exact Mass: 291.8624
• Monoisotopic Mass: 304.96406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• Boiling Point: 365.1°Cat760mmHg
• Flash Point: 174.6°C
• PSA: 14.1